Cas no 4433-76-5 (Butanamide,2-methyl-3-oxo-)

• Product Name: Butanamide,2-methyl-3-oxo-
• CAS No: 4433-76-5
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 325416
• Update Time: 2024-02-29

Butanamide,2-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-methyl-3-oxo-
• Butanamide, 2-methyl-3-oxo- (9CI)
• 2-Acetylpropionamide
• 2-Methyl-3-oxobutanamide
• Acetoacetamide,2-methyl- (7CI,8CI)
• Butanamide, 2-methyl-3-oxo-

• Inchi： 1S/C5H9NO2/c1-3(4(2)7)5(6)8/h3H,1-2H3,(H2,6,8)
• InChI Key： NNMCCROSULUKTR-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C)C(=O)C

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Melting Point: 72-73 °C
• Boiling Point: 257.4±23.0 °C(Predicted)
• PSA: 60.16
• pka: 13.67±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides